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Compound of Interest

Compound Name: L 674573

CAS No.: 127481-29-2

Cat. No.: B1673890 Get Quote

Abstract & Scientific Context
L-674573 is a potent and selective inhibitor of leukotriene biosynthesis, specifically targeting

the 5-Lipoxygenase Activating Protein (FLAP). With an IC50 of approximately 70 nM, it

effectively blocks the translocation of 5-lipoxygenase (5-LO) to the nuclear membrane, thereby

preventing the formation of leukotrienes (LTB4, LTC4).

Due to its lipophilic nature (Predicted LogP ~6.4), L-674573 presents significant solubility

challenges in aqueous buffers. Improper handling often leads to "crash-out" precipitation upon

dilution, resulting in erratic biological data and false negatives. This application note provides a

validated protocol for preparing stable stock solutions in Dimethyl Sulfoxide (DMSO) and

executing precipitate-free dilutions for cellular assays.

Physicochemical Properties
Understanding the physical constraints of the molecule is the first step to successful solution

preparation.
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Property Value Notes

Molecular Weight 457.58 g/mol
Essential for Molarity

calculations.

Formula C₂₈H₂₇NO₃S

Appearance White to off-white solid

Solubility (DMSO) ~22 mM (10 mg/mL)
Recommended Solvent.

Sonication may be required.[1]

Solubility (Water) Insoluble
Do not attempt to dissolve

directly in aqueous media.

Solubility (Ethanol) Soluble
Less stable than DMSO for

long-term storage.

Storage (Powder) -20°C
Stable for 3 years if

desiccated.

Storage (Solution) -80°C
Stable for 6-12 months in

DMSO.

Protocol: Stock Solution Preparation (10 mM)
Objective: Prepare a 10 mM stock solution of L-674573 in anhydrous DMSO.

Materials
L-674573 (Solid powder)

Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%)

Vortex mixer[2]

Ultrasonic water bath (Optional but recommended)

Amber glass vials or polypropylene microcentrifuge tubes (DMSO resistant)

Step-by-Step Procedure
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Equilibration: Allow the vial of L-674573 powder to equilibrate to room temperature for 15

minutes before opening. This prevents condensation from forming inside the hygroscopic

vial.

Weighing: Accurately weigh 5.0 mg of L-674573.

Calculation: To achieve 10 mM (10 mmol/L):

For 5 mg (0.005 g):

Solvent Addition: Add 1.093 mL of anhydrous DMSO to the vial containing 5 mg of

compound.

Note: If you weighed a different amount, use the formula:

Dissolution:

Vortex vigorously for 30 seconds.

Visual Check: Inspect for floating particulates. If undissolved solid remains, sonicate in a

water bath at room temperature for 5 minutes. The solution must be completely clear and

colorless.

Aliquoting: Dispense the stock solution into small aliquots (e.g., 50 µL) to avoid repeated

freeze-thaw cycles.

Storage: Store aliquots at -80°C.
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Figure 1: Critical workflow for preparing a homogeneous L-674573 stock solution.

Protocol: Serial Dilution & Assay Setup
Challenge: L-674573 is hydrophobic.[3] Direct dilution from 100% DMSO stock into aqueous

media (e.g., 10 mM

10 nM) causes a massive polarity shift, often triggering immediate microprecipitation. Solution:
Use an "Intermediate Dilution Step" to step down the DMSO concentration gradually.

The "Intermediate Step" Method
Prepare Intermediate Stock (100x):

Dilute the 10 mM Master Stock into fresh DMSO (not water) to create a working series

(e.g., 1 mM, 100 µM, 10 µM).

Why? This keeps the compound soluble while adjusting concentration.

Final Dilution (1x):

Dilute the Intermediate Stock 1:100 into the cell culture media.

Result: Final DMSO concentration is exactly 1%, which is generally tolerated by most cell

lines (always run a vehicle control).

Example: Targeting 1 µM Final Assay Concentration
Master Stock: 10 mM (in 100% DMSO).

Intermediate Dilution: Add 10 µL Master Stock + 90 µL DMSO

1 mM Intermediate (in 100% DMSO).

Final Assay Addition: Add 10 µL of 1 mM Intermediate to 990 µL of Culture Media.

Final Conc: 10 µM (Wait, calculation check:

).
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Correction for 1 µM Final: Dilute Master Stock 1:100 in DMSO first to get 100 µM

Intermediate. Then dilute 1:100 into media.

Corrected Table for 1:1000 Dilution Factor (0.1% DMSO Final) Many assays prefer 0.1%

DMSO to minimize solvent effects.

Target Final Conc.
Intermediate Stock
(in 100% DMSO)

Preparation of
Intermediate

Dilution into Media
(1:1000)

10 µM 10 mM
Use Master Stock

directly

1 µL Stock + 999 µL

Media

1 µM 1 mM
10 µL Master + 90 µL

DMSO

1 µL Interm. + 999 µL

Media

100 nM 100 µM
10 µL (1 mM) + 90 µL

DMSO

1 µL Interm. + 999 µL

Media

10 nM 10 µM
10 µL (100 µM) + 90

µL DMSO

1 µL Interm. + 999 µL

Media

Dilution Logic Diagram

Critical: Keep in DMSO
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Click to download full resolution via product page

Figure 2: Two-step dilution strategy to prevent precipitation shock.

Troubleshooting & FAQ
Q: My solution turned cloudy when I added it to the media. What happened? A: You likely

experienced "solvent shock." L-674573 is highly hydrophobic. If you add a high concentration

stock directly to water without rapid mixing, it precipitates.

Fix: Vortex the media immediately while adding the compound, or use the "Intermediate

Step" method described above.

Q: Can I store the stock at -20°C? A: Yes, but -80°C is preferred for periods longer than 1

month. DMSO freezes at 18.5°C; repeated freeze-thaw cycles at -20°C can introduce moisture

(DMSO is hygroscopic), which degrades the compound.

Q: What is the biological stability? A: In cellular assays, L-674573 is generally stable for

standard incubation times (24-48 hours). However, serum proteins in media (FBS) may bind

the compound, potentially shifting the effective IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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